Cas no 1332765-68-0 ((S)-Tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate
• CAS No: 1332765-68-0
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 4787466
• Update Time: 2025-05-23

(S)-Tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate
• (S)-tert-Butyl 3-(nicotinamido)piperidine-1-carboxylate
• (S)-Tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate

• Inchi： 1S/C16H23N3O3/c1-16(2,3)22-15(21)19-9-5-7-13(11-19)18-14(20)12-6-4-8-17-10-12/h4,6,8,10,13H,5,7,9,11H2,1-3H3,(H,18,20)/t13-/m0/s1
• InChI Key： YORIYSJOICNDHG-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)NC(C1C=NC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 1.6
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (S)-Tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate

Introduction to (S)-Tert-Butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate (CAS No: 1332765-68-0)

The compound (S)-Tert-butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate, identified by the CAS number 1332765-68-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a piperidine ring, a pyridine moiety, and a tert-butyl group, which contribute to its diverse chemical properties.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is known for its versatility in forming hydrogen bonds and participating in various chemical reactions. The pyridine moiety, on the other hand, introduces aromaticity and electron-withdrawing effects, enhancing the molecule's reactivity and stability. The tert-butyl group serves as a bulky substituent, which can influence the molecule's steric properties and solubility.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic properties. For instance, the compound has been used in the development of inhibitors for certain enzymes, which are crucial targets in the treatment of various diseases such as cancer and neurodegenerative disorders.

Moreover, the stereochemistry of this compound plays a critical role in its biological activity. The (S) configuration at the piperidine carbon ensures specific interactions with biological targets, making it a valuable tool in asymmetric synthesis. Recent advancements in asymmetric catalysis have further enhanced the efficiency of synthesizing this enantiomerically pure compound.

In addition to its pharmacological applications, this compound has also found relevance in material science. Its unique structural features make it a candidate for developing advanced materials with tailored properties. For example, researchers have investigated its potential as a building block for constructing supramolecular assemblies and functional polymers.

The synthesis of (S)-Tert-butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate involves a series of well-established organic reactions. The process typically begins with the preparation of the piperidine derivative, followed by the introduction of the pyridine moiety through coupling reactions. The tert-butyl group is introduced to enhance the molecule's stability and solubility.

Recent research has focused on optimizing the synthesis pathway to improve yield and purity. Novel catalysts and reaction conditions have been developed to facilitate these transformations, making the synthesis more efficient and scalable.

In conclusion, (S)-Tert-butyl 3-(pyridine-3-carbonylamino)piperidine-1-carboxylate (CAS No: 1332765-68-0) is a versatile compound with promising applications in various fields. Its unique structure, stereochemistry, and reactivity make it an invaluable tool in modern chemistry research.